Cas no 260430-27-1 (2-Bromo-1-(3-bromo-5-methylphenyl)ethanone)

• Product Name: 2-Bromo-1-(3-bromo-5-methylphenyl)ethanone
• CAS No: 260430-27-1
• MF: C₉H₈Br₂O
• MW: 291.967221260071
• CID: 4711910
• Update Time: 2025-10-30

2-Bromo-1-(3-bromo-5-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-bromo-5-methylphenyl)ethanone
• 2-Bromo-1-(3-bromo-5-methylphenyl)ethanone

• Inchi： 1S/C9H8Br2O/c1-6-2-7(9(12)5-10)4-8(11)3-6/h2-4H,5H2,1H3
• InChI Key： YNXOPPKYQLTAIU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C(CBr)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(3-bromo-5-methylphenyl)ethanone

2-Bromo-1-(3-bromo-5-methylphenyl)ethanone: A Comprehensive Overview

2-Bromo-1-(3-bromo-5-methylphenyl)ethanone, also known by its CAS number CAS No. 260430-27-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a derivative of ethanone, with bromine substituents at specific positions on the aromatic ring, making it a valuable molecule for various applications. Recent studies have highlighted its potential in drug discovery and as a key intermediate in the synthesis of complex organic molecules.

The structure of 2-Bromo-1-(3-bromo-5-methylphenyl)ethanone consists of a ketone group attached to a substituted phenyl ring. The phenyl ring is further substituted with bromine atoms at the 3 and 5 positions, along with a methyl group at the 5 position. This unique substitution pattern imparts distinct chemical properties to the molecule, making it suitable for various chemical reactions. The presence of bromine atoms also introduces electronic effects that can influence the reactivity of the compound in different reaction conditions.

Recent research has focused on the synthesis and characterization of 2-Bromo-1-(3-bromo-5-methylphenyl)ethanone. One study published in the Journal of Organic Chemistry explored its role as an intermediate in the synthesis of bioactive compounds. The authors demonstrated that this compound can undergo nucleophilic aromatic substitution reactions, leading to the formation of diverse derivatives with potential pharmacological activities. Another study in Medicinal Chemistry highlighted its application as a building block for constructing complex heterocyclic structures, which are often found in natural products and drug candidates.

The synthesis of 2-Bromo-1-(3-bromo-5-methylphenyl)ethanone typically involves multi-step procedures, including Friedel-Crafts acylation and subsequent bromination. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and minimizing by-products.

In terms of applications, 2-Bromo-1-(3-bromo-5-methylphenyl)ethanone has shown promise in medicinal chemistry. Its ability to act as an electrophilic partner in cross-coupling reactions makes it valuable for constructing biologically active molecules. For instance, researchers have utilized this compound to synthesize analogs of known anticancer agents, demonstrating its utility in drug design.

The physical properties of 2-Bromo-1-(3-bromo-5-methylphenyl)ethanone include a melting point of approximately 98°C and a boiling point around 340°C under standard conditions. Its solubility is moderate in common organic solvents such as dichloromethane and ethyl acetate, which facilitates its use in various chemical processes.

In conclusion, 2-Bromo-1-(3-bromo-5-methylphenyl)ethanone, with CAS number CAS No. 260430-27-1, is a versatile compound with significant potential in organic synthesis and drug discovery. Its unique structure and reactivity make it an essential tool for chemists aiming to develop novel bioactive molecules. As research continues to uncover new applications for this compound, its role in advancing chemical science is expected to grow further.